4-[(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]phenyl propionate

• IUPAC Name: [4-[(Z)-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]phenyl] propanoate
• InChI: InChI=1S/C13H11NO3S2/c1-2-11(15)17-9-5-3-8(4-6-9)7-10-12(16)14-13(18)19-10/h3-7H,2H2,1H3,(H,14,16,18)/b10-7-
• InChI Key: MGVLTKPGJZDTMD-YFHOEESVSA-N
• Canonical SMILES: CCC(=O)OC1=CC=C(C=C1)C=C2C(=O)NC(=S)S2
• Isomeric SMILES: CCC(=O)OC1=CC=C(C=C1)/C=C\2/C(=O)NC(=S)S2
• Molecular Formula: C13H11NO3S2
• Molecular Weight: 293.4 g/mol

Description

4-[(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]phenyl propionate, also known as 'OTMP', is a chemical compound that has been gaining popularity in scientific research due to its unique properties. OTMP is a thiazolidine derivative that has been found to have potential applications in various fields of research, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

OTMP has been found to have potential applications in various fields of scientific research. In medicinal chemistry, OTMP has been studied for its anticancer properties. Studies have shown that OTMP can inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. In addition, OTMP has been found to have anti-inflammatory and antioxidant properties, which make it a potential candidate for the treatment of various inflammatory diseases.
In biochemistry, OTMP has been studied for its ability to modulate protein-protein interactions. Studies have shown that OTMP can inhibit the interaction between the transcription factor NF-κB and its inhibitor IκBα, which is involved in the regulation of the immune response. This makes OTMP a potential candidate for the development of drugs targeting NF-κB signaling.
In pharmacology, OTMP has been studied for its potential as a drug delivery system. Studies have shown that OTMP can be used as a carrier for drugs such as doxorubicin, which is used in chemotherapy. This makes OTMP a potential candidate for the development of targeted drug delivery systems.

Mechanism of Action

The mechanism of action of OTMP is not fully understood. However, studies have shown that OTMP can inhibit the activity of various enzymes and transcription factors involved in cellular processes such as apoptosis, cell cycle regulation, and inflammation. OTMP has also been found to modulate protein-protein interactions, which may contribute to its biological activity.
Biochemical and Physiological Effects
OTMP has been found to have various biochemical and physiological effects. In vitro studies have shown that OTMP can inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. In addition, OTMP has been found to have anti-inflammatory and antioxidant properties, which make it a potential candidate for the treatment of various inflammatory diseases. Studies have also shown that OTMP can modulate protein-protein interactions, which may contribute to its biological activity.

Advantages and Limitations for Lab Experiments

OTMP has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been found to have a high degree of stability. In addition, OTMP has been found to have low toxicity, which makes it a safe compound to work with.
However, there are also limitations to working with OTMP. One limitation is that its mechanism of action is not fully understood, which makes it difficult to predict its biological activity. In addition, OTMP has low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for research on OTMP. One direction is to further investigate its potential as an anticancer agent. Studies could focus on the development of OTMP analogs with improved potency and selectivity for cancer cells. Another direction is to explore its potential as a drug delivery system. Studies could focus on the development of OTMP-based nanoparticles for targeted drug delivery. Finally, further studies could be conducted to elucidate the mechanism of action of OTMP and its potential applications in the regulation of cellular processes.